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Compound of Interest

Compound Name: 2-Cyano-3-fluoropyridine

Cat. No.: B1310978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular and physical

properties of 2-Cyano-3-fluoropyridine, a key intermediate in the synthesis of

pharmaceuticals and agrochemicals. This document outlines its chemical formula, molecular

weight, and other critical data, alongside a detailed experimental protocol for its synthesis and

purification.

Core Molecular and Physical Properties
2-Cyano-3-fluoropyridine, also known as 3-fluoropyridine-2-carbonitrile, is a heterocyclic

compound with the chemical formula C6H3FN2.[1][2] Its structure, featuring a pyridine ring

substituted with a cyano group at the 2-position and a fluorine atom at the 3-position, makes it

a versatile building block in organic synthesis.[2]

The quantitative properties of 2-Cyano-3-fluoropyridine are summarized in the table below for

ease of reference and comparison.
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Property Value

Molecular Formula C6H3FN2

Molecular Weight 122.10 g/mol

CAS Number 97509-75-6

Appearance
White to yellow to pale brown solid or light

yellow liquid

Melting Point 27-32 °C

Boiling Point 205.9 ± 20.0 °C at 760 mmHg

Density 1.2 ± 0.1 g/cm³

Flash Point 78.3 ± 21.8 °C

Purity (Assay by GC/HPLC) ≥97.0% - 99.3%

Experimental Protocols
The following section details a common method for the synthesis of 2-Cyano-3-fluoropyridine.

Synthesis of 2-Cyano-3-fluoropyridine from 2-Cyano-3-
chloropyridine
This protocol describes the synthesis of 2-Cyano-3-fluoropyridine via a nucleophilic aromatic

substitution reaction using 2-cyano-3-chloropyridine and potassium fluoride.

Materials:

2-cyano-3-chloropyridine (1 g, 7.22 mmol)

Potassium fluoride (1.26 g, 21.68 mmol)

1-methyl-2-pyrrolidinone (25 mL)

Ethyl acetate
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Water

Brine

Silica gel for column chromatography

Procedure:

A solution of 2-cyano-3-chloropyridine (1 g, 7.22 mmol) in 1-methyl-2-pyrrolidinone (25 mL)

is prepared in a suitable reaction vessel.[3]

Potassium fluoride (1.26 g, 21.68 mmol) is added to the solution.[3]

The reaction mixture is heated at reflux for 18 hours.[3]

After the reaction is complete, the mixture is cooled to room temperature.[3]

The cooled reaction mixture is diluted with ethyl acetate.[3]

The organic layer is extracted with water and then with brine.[3]

The organic phase is dried over anhydrous sodium sulfate and filtered.

The solvent is removed under reduced pressure to yield the crude product.

The crude product is purified by silica gel chromatography to afford 2-cyano-3-
fluoropyridine.[3]

Logical and Experimental Workflows
The following diagrams illustrate the logical workflow for compound characterization and a

typical experimental workflow for the synthesis of 2-Cyano-3-fluoropyridine.
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Caption: Logical workflow for the identification and characterization of 2-Cyano-3-
fluoropyridine.
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Caption: Experimental workflow for the synthesis and purification of 2-Cyano-3-fluoropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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